2-(2-Hydroxymethyl-phenoxy)-propan-1-ol

• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-[2-(hydroxymethyl)phenoxy]propan-1-ol
• InChI: InChI=1S/C10H14O3/c1-8(6-11)13-10-5-3-2-4-9(10)7-12/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: YKMHAVRSCVOHRY-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)OC1=CC=CC=C1CO

Description

2-(2-Hydroxymethyl-phenoxy)-propan-1-ol is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium borohydride (458 mg; 21 mmol; 3 eq.) was added to a solution of 2-(2-formyl-phenoxy)-propionic acid methyl ester (1.46 mg; 7 mmol; 1 eq.) in 1,4-dioxane (20 mL) and the resulting mixture was stirred at room temperature for 2 hours. After dilution with EA, the solution was washed with water, dried over magnesium sulfate and concentrated in vacuo to afford the title compound (960 mg, 75%) as colourless oil. 1H NMR (DMSO-d6) δ 7.37-7.32 (m, 1H), 7.21-7.14 (m, 1H), 6.67 (d, J=8.3 Hz, 1H), 6.90 (dt, J=1.0, 7.4 Hz, 1H), 4.95 (t, J=5.7 Hz, 1H), 4.86 (t, J=5.7 Hz, 1H), 4.59-4.33 (m, 3H), 3.56-3.40 (m, 2H), 1.20 (d, J=6.2 Hz, 3H).